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Compound of Interest

Compound Name: Cyclohexylsilane

Cat. No.: B098443

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,
purity grades, synthesis, and analysis of cyclohexylsilane (CAS No. 18162-96-4). This
information is critical for researchers and professionals in drug development and other scientific
fields who require high-purity organosilane compounds.

Commercial Availability

Cyclohexylsilane is available from a select number of chemical suppliers specializing in fine
and research chemicals. While specific purity grades are not always publicly listed and may
require direct inquiry, the compound can be sourced for laboratory and development purposes.
Below is a summary of known suppliers.
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Supplier Website CAS Number Notes

Listed as a trader of

cyclohexylsilane.

HANGZHOU LEAP _ Purity and
echemi.com 18162-96-4 o
CHEM CO., LTD. specifications should
be confirmed upon
inquiry.

Lists cyclohexylsilane
as in stock.[1]
_ _ Researchers should
EvitaChem evitachem.com 18162-96-4 )
contact the supplier
for detailed purity

information.

Note: The availability and product specifications from chemical suppliers are subject to change.
It is highly recommended to contact the suppliers directly to obtain the most current
information, including technical data sheets (TDS) and certificates of analysis (CoA).

Purity Grades and Analysis

Detailed purity specifications for commercially available cyclohexylsilane are not readily
available in public documentation. Purity is typically determined by the synthetic route and
subsequent purification methods. For research and development applications, a high purity of

>98% is often required.
Analytical Methods for Purity Determination:

While specific analytical protocols for cyclohexylsilane are not widely published, standard
methods for volatile organosilanes can be employed to assess its purity.

e Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary technique for
determining the purity of volatile compounds like cyclohexylsilane. It allows for the
separation of the main component from impurities and their subsequent identification by
mass spectrometry. The choice of column and temperature program would need to be
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optimized for the specific volatility of cyclohexylsilane. Several studies have demonstrated
the use of GC-MS for the analysis of other silane compounds, indicating its applicability.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy are
powerful tools for structural confirmation and purity assessment. The presence of
unexpected signals can indicate impurities. For silanes, 2°Si NMR can provide valuable
information about the silicon environment and the presence of any siloxane or other silicon-
containing impurities.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to confirm the presence
of characteristic functional groups in cyclohexylsilane, such as the Si-H bond, which has a
distinctive stretching frequency.

Experimental Protocols
Representative Synthesis of Cyclohexylsilane:

A common method for the synthesis of cyclohexylsilane involves the reduction of a
corresponding halosilane precursor. The following protocol is based on a documented
synthesis route.

Reaction: CeH11SiClz + 3 LiAlH2 » CeH11SiH3 + 3 LiCl + 3 AlHs3

Materials:

Cyclohexyltrichlorosilane

Lithium aluminum hydride (LiAIH4)

Anhydrous diethyl ether or other suitable aprotic solvent

Standard Schlenk line and glassware for air-sensitive reactions

Procedure:

o Under an inert atmosphere (e.g., argon or nitrogen), a solution of cyclohexyltrichlorosilane in
anhydrous diethyl ether is prepared in a flame-dried, three-necked flask equipped with a
dropping funnel, condenser, and magnetic stirrer.
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e The flask is cooled in an ice bath.

e A solution of lithium aluminum hydride in anhydrous diethyl ether is slowly added to the
stirred solution of cyclohexyltrichlorosilane via the dropping funnel. The reaction is
exothermic and the addition rate should be controlled to maintain a gentle reflux.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for several hours to ensure the reaction goes to completion.

e The reaction is carefully quenched by the slow, dropwise addition of a saturated aqueous
solution of sodium sulfate or by following established procedures for quenching LiAlH4
reactions.

e The resulting mixture is filtered to remove the inorganic salts.

o The ethereal solution is then carefully distilled to isolate the cyclohexylsilane product. Due
to the sensitivity of the Si-H bond, distillation should be performed under reduced pressure
and at a moderate temperature.

Purity Verification Workflow:

The following diagram illustrates a logical workflow for researchers to source and verify the
purity of cyclohexylsilane for experimental use.
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Caption: Workflow for Sourcing and Purity Verification of Cyclohexylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b098443?utm_src=pdf-custom-synthesis
https://www.evitachem.com/product/evt-1194136
https://www.evitachem.com/product/evt-1194136
https://www.benchchem.com/product/b098443#commercial-availability-and-purity-grades-of-cyclohexylsilane
https://www.benchchem.com/product/b098443#commercial-availability-and-purity-grades-of-cyclohexylsilane
https://www.benchchem.com/product/b098443#commercial-availability-and-purity-grades-of-cyclohexylsilane
https://www.benchchem.com/product/b098443#commercial-availability-and-purity-grades-of-cyclohexylsilane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b098443?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

